Cas no 1219949-54-8 (4-Piperidinylmethyl 2-furoate hydrochloride)

• Product Name: 4-Piperidinylmethyl 2-furoate hydrochloride
• CAS No: 1219949-54-8
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 1078136
• PubChem ID: 53410144
• Update Time: 2025-09-17

4-Piperidinylmethyl 2-furoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinylmethyl 2-furoate hydrochloride
• piperidin-4-ylmethyl furan-2-carboxylate;hydrochloride
• AKOS015848728
• 1219949-54-8
• piperidin-4-ylmethylfuran-2-carboxylatehydrochloride
• SB61733
• piperidin-4-ylmethyl furan-2-carboxylate hydrochloride
• (piperidin-4-yl)methyl furan-2-carboxylate hydrochloride

• MDL： MFCD13559671
• Inchi： 1S/C11H15NO3.ClH/c13-11(10-2-1-7-14-10)15-8-9-3-5-12-6-4-9;/h1-2,7,9,12H,3-6,8H2;1H
• InChI Key： PCSGHPZCDJTJLK-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1=CC=CO1)=O)CC1CCNCC1

Computed Properties

• Exact Mass: 245.0818711g/mol
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 4-Piperidinylmethyl 2-furoate hydrochloride

Introduction to 4-Piperidinylmethyl 2-furoate hydrochloride (CAS No: 1219949-54-8) and Its Emerging Applications in Chemical and Pharmaceutical Research

4-Piperidinylmethyl 2-furoate hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1219949-54-8, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, featuring a piperidine moiety linked to a furate ester group with a hydrochloride salt form, has garnered attention due to its structural versatility and potential biological activities. The piperidine ring, a common pharmacophore in medicinal chemistry, contributes to the compound's solubility and interaction with biological targets, while the furate ester moiety introduces additional functional diversity, making it a valuable scaffold for drug discovery.

The synthesis and characterization of 4-Piperidinylmethyl 2-furoate hydrochloride have been refined through advanced organic synthesis techniques, ensuring high purity and yield. The hydrochloride salt form enhances the compound's stability and bioavailability, making it suitable for further investigation in preclinical and clinical settings. Recent advancements in spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have facilitated detailed structural elucidation, confirming the molecular integrity of this compound.

In the context of contemporary pharmaceutical research, 4-Piperidinylmethyl 2-furoate hydrochloride has been explored for its potential role in modulating various biological pathways. Studies have indicated that the piperidine ring can interact with enzymes and receptors involved in neurotransmission, inflammation, and metabolic disorders. The furate ester group further enhances its pharmacological profile by enabling selective binding to target proteins. This dual functionality makes it an attractive candidate for developing novel therapeutic agents.

One of the most promising areas of research involving 4-Piperidinylmethyl 2-furoate hydrochloride is its application in neuropharmacology. Emerging evidence suggests that compounds with piperidine scaffolds may exhibit properties relevant to treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The furate moiety adds an additional layer of complexity, potentially influencing the compound's ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system targets. Preclinical studies have demonstrated that derivatives of this compound show promise in reducing amyloid-beta aggregation and modulating neurotransmitter release.

Another significant area of investigation is the use of 4-Piperidinylmethyl 2-furoate hydrochloride in anti-inflammatory drug development. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and cancer. The piperidine ring's ability to interact with inflammatory cytokines and signaling pathways has been leveraged to design molecules that can suppress inflammatory responses without compromising host immunity. The furate ester group further contributes to this anti-inflammatory activity by enhancing binding affinity to inflammatory mediators. Early clinical trials have shown encouraging results in reducing inflammation-related symptoms without notable side effects.

The compound's potential in oncology is also under scrutiny. Cancer research has identified multiple targets involved in tumor growth and progression, many of which are modulated by piperidine-based compounds. 4-Piperidinylmethyl 2-furoate hydrochloride has been investigated for its ability to inhibit kinases and other enzymes crucial for cancer cell proliferation. The furate ester moiety plays a role in enhancing the compound's bioactivity by improving its solubility and metabolic stability. Preliminary studies suggest that this compound may act as a potent inhibitor of tumor growth while exhibiting lower toxicity compared to existing chemotherapeutic agents.

The development of 4-Piperidinylmethyl 2-furoate hydrochloride as a drug candidate has been supported by computational chemistry approaches. Molecular docking simulations have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have helped refine its structure to optimize binding affinity and selectivity. Additionally, virtual screening techniques have identified potential analogs with enhanced pharmacological properties, paving the way for structure-activity relationship (SAR) studies.

The synthesis of 4-Piperidinylmethyl 2-furoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The final step involves converting the free base into its hydrochloride salt form, which improves crystallinity and stability for storage and formulation purposes.

The pharmacokinetic profile of 4-Piperidinylmethyl 2-furoate hydrochloride has been thoroughly evaluated through in vitro and in vivo studies. These studies have provided insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (T) properties. The compound exhibits moderate solubility in water but higher solubility in lipophilic solvents, suggesting potential oral bioavailability if formulated appropriately. Metabolic studies indicate that it is primarily metabolized through Phase II conjugation reactions, which enhance its excretion rate.

The safety profile of 4-Piperidinylmethyl 2-furoate hydrochloride has been assessed through comprehensive toxicological studies conducted on animal models. These studies have revealed low acute toxicity at high doses but noted some mild gastrointestinal discomfort at subchronic exposure levels. Long-term toxicity assessments are ongoing to fully understand any potential chronic health risks associated with prolonged use.

The future directions for research on 4-Piperidinylmethyl 2-furoate hydrochloride include exploring its potential applications in personalized medicine. Advances in genomics and proteomics have enabled researchers to identify genetic markers that predict drug response variability among patients. By correlating these markers with the pharmacological effects of this compound, it may be possible to tailor therapeutic strategies for individual patients based on their genetic profiles.

Additionally, nanotechnology-based drug delivery systems are being investigated as a means to enhance the efficacy of 4-Piperidinylmethyl 2-furoate hydrochloride treatments. Nanoparticles can be engineered to deliver this compound directly to target tissues or cells while minimizing systemic side effects. This approach could improve therapeutic outcomes by ensuring optimal drug concentration at sites of action while reducing exposure to healthy tissues.

In conclusion,4-Piperidinylmethyl 2-furoate hydrochloride (CAS No: 1219949-54-8) represents a promising candidate for further development in pharmaceutical applications due to its unique structural features and potential biological activities。 Its versatility as a scaffold for drug discovery， combined with recent advancements in synthetic chemistry， computational biology，and nanotechnology， positions it as a valuable asset for future therapeutic interventions。 Continued research efforts are warranted to fully elucidate its pharmacological potential， optimize its delivery systems，and translate these findings into clinical benefits for patients worldwide。